Cas no 914201-21-1 (4-(2-methylphenyl)-2-(trifluoromethyl)pyrimidine-5-carboxylic Acid)

• Product Name: 4-(2-methylphenyl)-2-(trifluoromethyl)pyrimidine-5-carboxylic Acid
• CAS No: 914201-21-1
• MF: C₁₃H₉F₃N₂O₂
• MW: 282.217973470688
• CID: 1968771
• PubChem ID: 22831560
• Update Time: 2025-04-21

4-(2-methylphenyl)-2-(trifluoromethyl)pyrimidine-5-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 4-(2-methylphenyl)-2-(trifluoromethyl)pyrimidine-5-carboxylic Acid
• 4-(O-TOLYL)-2-TRIFLUOROMETHYL-PYRIMIDINE-5-CARBOXYLIC ACID
• 914201-21-1
• DTXSID10628476
• 4-(o-tolyl)-2-trifluoromethylpyrimidine-5-carboxylic acid

• Inchi： 1S/C13H9F3N2O2/c1-7-4-2-3-5-8(7)10-9(11(19)20)6-17-12(18-10)13(14,15)16/h2-6H,1H3,(H,19,20)
• InChI Key： WANUFXQMMWJEBT-UHFFFAOYSA-N
• SMILES： FC(C1=NC=C(C(=O)O)C(C2C=CC=CC=2C)=N1)(F)F

Computed Properties

• Exact Mass: 282.06161202Da
• Monoisotopic Mass: 282.06161202Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 63.1Ų